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Compound of Interest

Compound Name:
2-Hydroxy-3-methoxybenzoyl

chloride

Cat. No.: B1462263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, preparation, and

use of 2-Hydroxy-3-methoxybenzoyl chloride solutions in a laboratory setting. Adherence to

these protocols is crucial to ensure user safety and experimental integrity.

Compound Information
Property Value

IUPAC Name 2-Hydroxy-3-methoxybenzoyl chloride

CAS Number 82944-14-7

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol

Appearance White solid

Safety Precautions and Personal Protective
Equipment (PPE)
2-Hydroxy-3-methoxybenzoyl chloride is a reactive acyl chloride. It is corrosive and reacts

violently with water and other nucleophiles.[1] All handling must be performed in a certified
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chemical fume hood.

Required Personal Protective Equipment:

Eye Protection: Tightly fitting safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A flame-resistant lab coat, full-length pants, and closed-toe shoes.

Emergency Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Solution Preparation and Handling
Due to its high reactivity with moisture, 2-Hydroxy-3-methoxybenzoyl chloride should be

handled under anhydrous conditions. The use of an inert atmosphere (e.g., nitrogen or argon)

is highly recommended.

Recommended Solvents:

Based on synthesis protocols for similar compounds, anhydrous aprotic solvents are

recommended. While specific quantitative solubility data for 2-Hydroxy-3-methoxybenzoyl
chloride is not readily available, it is known to be soluble in the following solvents for in-situ

generation and subsequent reactions:
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Solvent Suitability Notes

Dichloromethane (DCM) Highly Recommended
Anhydrous grade should be

used.

Tetrahydrofuran (THF) Recommended
Anhydrous grade should be

used.

Acetonitrile (ACN) Possible
Anhydrous grade should be

used.

Protocol for In-Situ Preparation of a 2-Hydroxy-3-methoxybenzoyl Chloride Solution:

This protocol is adapted from the synthesis of 2-Hydroxy-3-methoxybenzoyl chloride.

Materials:

3-Methoxysalicylic acid

Thionyl chloride (SOCl₂)

Anhydrous Dichloromethane (DCM)

N,N-Dimethylformamide (DMF) (catalytic amount)

Round-bottom flask with a reflux condenser and a gas inlet for inert gas

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Set up the reaction apparatus in a chemical fume hood and ensure it is dry.

Purge the apparatus with an inert gas (nitrogen or argon).

To the round-bottom flask, add 3-methoxysalicylic acid.
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Under a continuous flow of inert gas, add anhydrous dichloromethane to suspend the acid.

Add a catalytic amount of N,N-dimethylformamide (DMF).

Slowly add thionyl chloride to the suspension.

Heat the mixture to reflux and maintain for the required reaction time (monitor by TLC or

other appropriate analytical method).

After the reaction is complete, the resulting solution of 2-Hydroxy-3-methoxybenzoyl
chloride in dichloromethane can be used directly for subsequent reactions.

Experimental Protocols
General Acylation Reaction using a 2-Hydroxy-3-methoxybenzoyl Chloride Solution:

This protocol outlines a general procedure for the acylation of a nucleophile (e.g., an amine or

alcohol) using a freshly prepared solution of 2-Hydroxy-3-methoxybenzoyl chloride.

Materials:

Freshly prepared solution of 2-Hydroxy-3-methoxybenzoyl chloride in anhydrous DCM.

Nucleophile (e.g., primary or secondary amine, alcohol).

Anhydrous aprotic solvent (e.g., DCM, THF).

Tertiary amine base (e.g., triethylamine, pyridine) to act as an acid scavenger.

Reaction flask with a magnetic stirrer and an inert gas inlet.

Dropping funnel.

Procedure:

In a dry reaction flask under an inert atmosphere, dissolve the nucleophile and the tertiary

amine base in an anhydrous aprotic solvent.

Cool the solution in an ice bath (0 °C).
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Transfer the freshly prepared 2-Hydroxy-3-methoxybenzoyl chloride solution to a dropping

funnel.

Add the acyl chloride solution dropwise to the cooled solution of the nucleophile with

vigorous stirring.

After the addition is complete, allow the reaction to warm to room temperature and stir until

the reaction is complete (monitor by TLC or other appropriate analytical method).

Proceed with the appropriate work-up and purification steps for the desired product.

Quenching and Waste Disposal
Unreacted 2-Hydroxy-3-methoxybenzoyl chloride must be safely quenched before disposal.

Quenching Protocol:

Cool the reaction mixture in an ice bath.

Slowly and carefully add a quenching agent. Suitable quenching agents include:

Water: Reacts to form the corresponding carboxylic acid and HCl. This reaction can be

vigorous.

Alcohols (e.g., methanol, isopropanol): Reacts to form the corresponding ester. This is

generally a less vigorous reaction than with water.

Aqueous base solution (e.g., sodium bicarbonate): Neutralizes the acyl chloride and the

HCl byproduct. Add slowly to control gas evolution.

Ensure the quenching is complete before proceeding with work-up or disposal.

Waste Disposal:

All waste containing 2-Hydroxy-3-methoxybenzoyl chloride or its byproducts should be

collected in a designated hazardous waste container.

Follow all local and institutional regulations for the disposal of chemical waste.
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Caption: Experimental Workflow for 2-Hydroxy-3-methoxybenzoyl Chloride
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Caption: General Acylation Reaction Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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